4-[(2-chlorobenzyl)(methylsulfonyl)amino]-N-(2-ethyl-6-methylphenyl)benzamide

• Molecular Formula: C24H25ClN2O3S
• Molecular Weight: 457 g/mol
• IUPAC Name: 4-[(2-chlorophenyl)methyl-methylsulfonylamino]-N-(2-ethyl-6-methylphenyl)benzamide
• InChI: InChI=1S/C24H25ClN2O3S/c1-4-18-10-7-8-17(2)23(18)26-24(28)19-12-14-21(15-13-19)27(31(3,29)30)16-20-9-5-6-11-22(20)25/h5-15H,4,16H2,1-3H3,(H,26,28)
• InChI Key: MHYMRNQQUQKSBC-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC(=C1NC(=O)C2=CC=C(C=C2)N(CC3=CC=CC=C3Cl)S(=O)(=O)C)C

Description

4-[(2-chlorobenzyl)(methylsulfonyl)amino]-N-(2-ethyl-6-methylphenyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various biological studies. This compound is also known as NSC 737664 and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 4-[(2-chlorobenzyl)(methylsulfonyl)amino]-N-(2-ethyl-6-methylphenyl)benzamide involves the inhibition of various cellular processes. It has been reported to inhibit the activity of the enzyme histone deacetylase (HDAC), which plays a crucial role in the regulation of gene expression. Inhibition of HDAC activity can lead to the activation of tumor suppressor genes and the inhibition of oncogenes, thereby leading to the inhibition of cancer cell growth. This compound has also been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(2-chlorobenzyl)(methylsulfonyl)amino]-N-(2-ethyl-6-methylphenyl)benzamide include the inhibition of cancer cell growth, the inhibition of pro-inflammatory cytokine production, and the potential treatment of neurodegenerative diseases. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(2-chlorobenzyl)(methylsulfonyl)amino]-N-(2-ethyl-6-methylphenyl)benzamide in lab experiments include its potent anticancer activity, anti-inflammatory effects, and potential treatment of neurodegenerative diseases. However, the limitations include its toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the research on 4-[(2-chlorobenzyl)(methylsulfonyl)amino]-N-(2-ethyl-6-methylphenyl)benzamide. One direction is to further investigate its potential applications in the treatment of neurodegenerative diseases. Another direction is to study its potential use in combination with other anticancer drugs to enhance their efficacy. Additionally, further studies are needed to determine its optimal dosage and administration for clinical use.

Synthesis Methods

The synthesis of 4-[(2-chlorobenzyl)(methylsulfonyl)amino]-N-(2-ethyl-6-methylphenyl)benzamide has been reported in the literature using different methods. One of the methods involves the reaction of 2-chlorobenzylamine with 2-ethyl-6-methylaniline in the presence of sodium hydride followed by the reaction with methylsulfonyl chloride and 4-nitrobenzoyl chloride. The resulting compound is then reduced using palladium on carbon to obtain the desired product.

Scientific Research Applications

The scientific research application of 4-[(2-chlorobenzyl)(methylsulfonyl)amino]-N-(2-ethyl-6-methylphenyl)benzamide is vast and includes studies related to cancer, inflammation, and neurodegenerative diseases. This compound has been shown to have potent anticancer activity against various cancer cell lines, including breast, colon, and lung cancer cells. It has also been reported to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, this compound has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.